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Compound of Interest

Compound Name: 8-Br-NAD+ sodium

Cat. No.: B15616978 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of specialized chemical reagents like 8-Br-NAD+ sodium salt are paramount to

ensuring a secure laboratory environment and maintaining regulatory compliance. This

document provides a comprehensive, step-by-step guide for the proper disposal of 8-Br-NAD+
sodium salt, emphasizing safety and operational best practices.

Disclaimer: A specific Safety Data Sheet (SDS) for 8-Br-NAD+ sodium salt (CAS No.

2022926-16-3) is not readily available in public databases. The following procedures are based

on general best practices for the disposal of halogenated organic compounds and chemical

waste from a laboratory setting. It is crucial to consult your institution's Environmental Health

and Safety (EHS) department for specific guidelines and requirements.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Wear nitrile or neoprene gloves. Always inspect gloves for integrity before

use.

Body Protection: A fully buttoned laboratory coat is required.
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Work Area: All handling of 8-Br-NAD+ sodium salt, including preparation for disposal,

should be conducted within a certified laboratory chemical fume hood to minimize inhalation

exposure.

**Step-by-Step Disposal Protocol
The proper disposal of 8-Br-NAD+ sodium salt should be managed through your institution's

hazardous waste program. Do not dispose of this chemical down the drain or in regular solid

waste.

Waste Segregation:

As a brominated organic compound, 8-Br-NAD+ sodium salt waste must be segregated

and collected in a dedicated "Halogenated Organic Waste" container.[1][2]

Do not mix this waste with non-halogenated organic waste to prevent complications in the

disposal process.[1]

Container Selection and Labeling:

Use a chemically compatible and sealable waste container. The container should be in

good condition with a secure, tight-fitting lid.[3]

As soon as the first waste is added, label the container clearly with the words "Hazardous

Waste" and "Halogenated Organic Waste."[1][3]

The label must include the full chemical name: "8-Br-NAD+ sodium salt" or "8-Bromo-β-

nicotinamide adenine dinucleotide sodium salt." Avoid using abbreviations.

Indicate the approximate concentration and quantity of the waste.

Waste Collection:

Solid Waste: Collect any solid 8-Br-NAD+ sodium salt, as well as any contaminated

materials such as weighing paper, pipette tips, and gloves, in a designated solid

hazardous waste container.[1]
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Aqueous Solutions: Aqueous solutions containing 8-Br-NAD+ sodium salt should be

collected in a designated "Halogenated Organic Aqueous Waste" container.[1]

Keep the waste container closed at all times, except when adding waste.[1]

Storage of Waste:

Store the hazardous waste container in a designated, well-ventilated satellite

accumulation area, such as within a fume hood or a vented cabinet.[1]

Ensure the waste container is stored in secondary containment to prevent spills.[1]

Arranging for Disposal:

Once the waste container is full or is no longer being used, arrange for its collection by

your institution's EHS or hazardous waste management department.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Spill and Emergency Procedures
In the event of a spill, the response will depend on the size and nature of the spill.

Minor Spill:

Alert personnel in the immediate vicinity.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,

vermiculite). Do not use combustible materials like paper towels.[1]

Carefully collect the absorbed material and any contaminated debris into a labeled

hazardous waste container.

Decontaminate the spill area with soap and water.[1]

Major Spill:

Evacuate the laboratory immediately.
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Alert others in the area and contact your institution's emergency response team or EHS

department.[1]

Data Presentation
While a specific SDS with quantitative toxicological data for 8-Br-NAD+ sodium salt is not

available, the table below provides key identifiers for this compound.

Property Value

Chemical Name
8-Bromo-β-nicotinamide adenine dinucleotide

sodium salt

Synonyms 8-Br-NAD+ sodium, N(8-bromo-A)D+

CAS Number 2022926-16-3[4]

Molecular Formula C₂₁H₂₅BrN₇NaO₁₄P₂[5]

Molecular Weight 764.3 g/mol [5]

Toxicity Data (LD50/LC50) Not Available

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 8-Br-
NAD+ sodium salt.
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Disposal of 8-Br-NAD+ Sodium Salt

Wear Appropriate PPE:
- Safety Goggles

- Nitrile/Neoprene Gloves
- Lab Coat

Identify Waste Type

Solid Waste
(e.g., powder, contaminated items)

 Solid 

Aqueous Solution

 Liquid 

Collect in Labeled
'Halogenated Organic Solid Waste'

Container

Collect in Labeled
'Halogenated Organic Aqueous Waste'

Container

Store in Secondary Containment
in a Ventilated Area

Arrange for Pickup by
Institutional EHS/Hazardous Waste

Click to download full resolution via product page

Disposal workflow for 8-Br-NAD+ sodium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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